3-(propan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
Overview
Description
3-(Propan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde, often referred to as DMTB, is a synthetic compound that has recently been studied for its potential applications in scientific research. DMTB is a highly versatile compound that can be used in a variety of laboratory experiments and has been found to have a wide range of biochemical and physiological effects.
Scientific Research Applications
DMTB has been found to be a useful compound in scientific research due to its versatility and wide range of applications. It can be used in a variety of laboratory experiments, such as the synthesis of new compounds and the study of enzyme kinetics. DMTB has also been used in the synthesis of pharmaceuticals and other organic compounds, and it has been found to be effective in the study of protein-protein interactions.
Mechanism of Action
The mechanism of action of DMTB is still not fully understood, but it is believed to involve the formation of aryl-boronic acid complexes. These complexes are believed to interact with proteins and other biomolecules, resulting in changes in their structure and activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of DMTB are still being studied, but it has been found to have a wide range of effects. It has been found to have anti-inflammatory and anti-oxidant properties, and it has been found to have potential applications in the treatment of cancer and other diseases. It has also been found to have potential applications in the treatment of neurological disorders, such as Alzheimer's disease.
Advantages and Limitations for Lab Experiments
The use of DMTB in laboratory experiments has several advantages. It is a highly versatile compound that can be used in a variety of experiments, and it is relatively easy to synthesize. Additionally, it is relatively inexpensive and has been found to be effective in a wide range of experiments. However, it is important to note that DMTB is a synthetic compound and can be toxic if not handled properly. Therefore, it is important to take proper safety precautions when working with DMTB in the laboratory.
Future Directions
Given its wide range of potential applications, there are many potential future directions for the use of DMTB in scientific research. One potential direction is the development of new pharmaceuticals and other organic compounds using DMTB as a starting material. Additionally, further research into the mechanism of action of DMTB could lead to new treatments for a variety of diseases and disorders. Finally, further research into the biochemical and physiological effects of DMTB could lead to new insights into the causes and treatments of various diseases and disorders.
Synthesis Methods
The synthesis of DMTB involves the combination of two boronic acid esters, 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl and 3-propan-2-yl, with benzaldehyde in a three-step process. The first step involves the formation of an aldol adduct from the reaction of the two boronic acid esters with benzaldehyde. This is followed by a reductive amination reaction, which yields the desired product. Finally, the product is purified by a column chromatography method.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(propan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde involves the reaction of 3-bromo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde with isopropyl magnesium bromide followed by oxidation with hydrogen peroxide.", "Starting Materials": [ "3-bromo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde", "isopropyl magnesium bromide", "hydrogen peroxide" ], "Reaction": [ "Step 1: Add 3-bromo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde to a flask", "Step 2: Add isopropyl magnesium bromide to the flask and stir for 2 hours at room temperature", "Step 3: Quench the reaction with water and extract the organic layer with ethyl acetate", "Step 4: Dry the organic layer with magnesium sulfate and evaporate the solvent", "Step 5: Add the residue to a mixture of hydrogen peroxide and acetic acid", "Step 6: Stir the mixture at room temperature for 2 hours", "Step 7: Extract the product with ethyl acetate and dry with magnesium sulfate", "Step 8: Evaporate the solvent to obtain 3-(propan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde" ] } | |
CAS RN |
1112210-94-2 |
Product Name |
3-(propan-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde |
Molecular Formula |
C16H23BO3 |
Molecular Weight |
274.2 |
Purity |
95 |
Origin of Product |
United States |
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